Cas no 61125-03-9 (Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride)
61125-03-9 structure
Product Name:Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride
CAS No:61125-03-9
MF:C6H12ClNO3
MW:181.617381095886
CID:491277
PubChem ID:12367134
Update Time:2025-04-19
Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride
- ethyl 3-imino-3-methoxypropanoate,hydrochloride
- HIRHZXIWOYOYIP-UHFFFAOYSA-N
- SCHEMBL10467391
- DTXSID20494583
- 3-methoxy-3-imino propanoic acid ethyl ester hydrochloride
- Ethyl 3-imino-3-methoxypropanoate--hydrogen chloride (1/1)
- 61125-03-9
-
- Inchi: 1S/C6H11NO3.ClH/c1-3-10-6(8)4-5(7)9-2;/h7H,3-4H2,1-2H3;1H
- InChI Key: HIRHZXIWOYOYIP-UHFFFAOYSA-N
- SMILES: Cl.O(C(CC(=N)OC)=O)CC
Computed Properties
- Exact Mass: 181.05066
- Monoisotopic Mass: 181.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 133
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 59.38
Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
61125-03-9 (Propanoic acid, 3-imino-3-methoxy-, ethyl ester, hydrochloride) Related Products
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